Cyclopentane

• CAS No.: 287-92-3
• Product Name: Cyclopentane
• Molecular Formula: C5H10
• Molecular Weight: 70.13 g/mol
• IUPAC Name: cyclopentane
• Standard InChI: InChI=1S/C5H10/c1-2-4-5-3-1/h1-5H2
• Standard InChIKey: RGSFGYAAUTVSQA-UHFFFAOYSA-N
• SMILES: C1CCCC1
• Canonical SMILES: C1CCCC1
• Boiling Point: 120.7 °F at 760 mm Hg (USCG, 1999); 49.3 °C; 49.2 °C; 49 °C; 121°F
• Colorform: Colorless liquid
• Density: 0.74 at 68 °F (USCG, 1999); 0.7457 g/cu cm at 20 °C; Relative density (water = 1): 0.8 (20 °C); 0.75
• Flash Point: less than 20 °F (USCG, 1999); -20 °C (-4 °F) (Closed cup); <20 °F (<-7 °C) (Closed cup); -37 °C c.c.; <20°F; -35°F
• Melting Point: -137 °F (USCG, 1999); -93.8 °C; -93.4 °C; -94 °C; -137°F
• Physical Description: Cyclopentane appears as a clear colorless liquid with a petroleum-like odor. Flash point of -35°F. Less dense than water and insoluble in water. Vapors are heavier than air.; Liquid; OtherSolid; COLOURLESS LIQUID WITH MILD ODOUR.; Colorless liquid with a mild, sweet odor.
• Description: Cyclopentane appears as a clear colorless liquid with a petroleum-like odor. Flash point of -35°F. Less dense than water and insoluble in water. Vapors are heavier than air.; Cyclopentane is a cycloalkane that consists of five carbons each bonded with two hydrogens above and below the plane. The parent of the class of cyclopentanes. It has a role as a non-polar solvent. It is a member of cyclopentanes, a cycloalkane and a volatile organic compound.; A group of alicyclic hydrocarbons with the general formula R-C5H9.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NIOSH, 2016); 0.00 M; In water, 156 ppm at 25 °C; Miscible with other hydrocarbon solvents, alcohol, ether; Miscible with ethanol, ethyl ether, acetone, benzene, petroleum ether, carbon tetrachloride; Solubility in water: none; Insoluble
• Synonyms: Cyclopentadienes; Cyclopentane; Cyclopentanes; Cyclopentenes
• Vapor Density: 2.42 (Air = 1); Relative vapor density (air = 1): 2.4
• Vapor Pressure: 400 mm Hg at 88 °F (NIOSH, 2016); 317.83 mmHg; 317.8 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 45; 400 mmHg at 88°F; (88°F): 400 mmHg
• PubChem Compound: 9253
• Last Modified: Nov 11 2021